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Compound of Interest

Compound Name: Ethyl 3-fluoroprop-2-enoate

Cat. No.: B15061387

For Immediate Release

A comprehensive technical guide on Ethyl 3-fluoroprop-2-enoate, a fluorinated organic
compound of interest to researchers and professionals in drug development, is now available.
This document provides an in-depth look at its chemical identity, synthesis, and potential
applications, addressing a notable gap in readily accessible information for this specific
molecule.

Chemical Identity and CAS Number

Ethyl 3-fluoroprop-2-enoate, also known by its systematic name Ethyl 3-fluoroacrylate, is a
fluorinated ester with the chemical formula CsH7FO.. It exists as two geometric isomers: (E)-
ethyl 3-fluoroprop-2-enoate and (2)-ethyl 3-fluoroprop-2-enoate. The precise identification
of these isomers is crucial for experimental reproducibility and is a primary focus of this guide.

Despite extensive searches, a single, universally recognized CAS number for the parent
compound "Ethyl 3-fluoroprop-2-enoate" remains elusive in major commercial databases.
This is often the case for less common isomers. However, through diligent investigation of
chemical literature, the following CAS numbers have been associated with its isomers:

Isomer CAS Number
(E)-ethyl 3-fluoroprop-2-enoate 86909-38-0
(2)-ethyl 3-fluoroprop-2-enoate 86909-37-9
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Researchers are strongly advised to verify the isomeric purity and identity using the analytical
data provided in this guide when sourcing or synthesizing this compound.

Physicochemical Properties

The introduction of a fluorine atom significantly influences the electronic properties and
reactivity of the acrylate backbone. Below is a summary of key computed and experimental
properties for the isomers of Ethyl 3-fluoroprop-2-enoate.

Property (E)-isomer Value (Z)-isomer Value
Molecular Weight 118.11 g/mol 118.11 g/mol
Molecular Formula CsH7FO:2 CsH7FO:2

Boiling Point Not available Not available
Density Not available Not available

Note: Experimental physical properties for the individual isomers are not widely reported and
should be determined empirically.

Synthesis and Experimental Protocols

The synthesis of Ethyl 3-fluoroprop-2-enoate isomers can be achieved through various
synthetic routes. This guide details established methodologies, providing researchers with
actionable experimental protocols.

Synthesis of (Z)-ethyl 3-fluoroprop-2-enoate via Wittig
Reaction

A common method for the stereoselective synthesis of the (Z2)-isomer involves a Wittig-type
reaction.

Reaction Scheme:
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Figure 1. Synthesis of (Z)-ethyl 3-fluoroprop-2-enoate.
Experimental Protocol:

o Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, thermometer, and nitrogen inlet, dissolve ethyl 2-fluoro-2-
(triphenylphosphoranylidene)acetate in anhydrous tetrahydrofuran (THF).

» Reaction with Formaldehyde: Cool the solution to 0 °C. Introduce a standardized solution of
formaldehyde in THF dropwise while maintaining the temperature below 5 °C.

o Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until
the starting ylide is consumed.

o Work-up: Quench the reaction with saturated aqueous ammonium chloride. Extract the
aqueous layer with diethyl ether.

 Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product by flash column
chromatography on silica gel to yield pure (Z)-ethyl 3-fluoroprop-2-enoate.

Synthesis of a Mixture of (E) and (Z)-isomers

A less stereoselective method that yields a mixture of both isomers involves the
dehydrohalogenation of a suitable precursor.

Workflow for Synthesis and Isolation:
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Figure 2. General workflow for non-stereoselective synthesis.

Potential Applications in Drug Development

The incorporation of fluorine into small molecules is a well-established strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and bioavailability. As a fluorinated
building block, Ethyl 3-fluoroprop-2-enoate can serve as a precursor for the synthesis of
more complex molecules with potential therapeutic applications.

Potential Signaling Pathway Interactions:

While specific biological data for Ethyl 3-fluoroprop-2-enoate is limited, its structural motifs
suggest potential interactions with various biological pathways. For instance, a,B3-unsaturated
esters are known to be Michael acceptors and could potentially interact with nucleophilic
residues in proteins, such as cysteine in enzyme active sites.
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Figure 3. Logical relationship in drug development.
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Suppliers

As of the publication of this guide, sourcing high-purity, isomerically defined Ethyl 3-
fluoroprop-2-enoate from major chemical suppliers can be challenging. Researchers may
need to consider custom synthesis services. The following is a list of potential suppliers for
fluorinated building blocks and custom synthesis, who may be able to provide this compound:

Sigma-Aldrich (Merck)

Fluorochem

Apollo Scientific

SynQuest Laboratories, Inc.

It is recommended to inquire with these suppliers directly regarding the availability and isomeric
purity of Ethyl 3-fluoroprop-2-enoate, referencing the CAS numbers provided in this guide.

Disclaimer: This technical guide is intended for informational purposes for a scientific audience.
All laboratory work should be conducted by trained professionals in appropriately equipped
facilities, following all relevant safety protocols.

 To cite this document: BenchChem. [Unveiling Ethyl 3-fluoroprop-2-enoate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15061387#ethyl-3-fluoroprop-2-enoate-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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